Cas no 1807086-02-7 (Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate)

• Product Name: Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate
• CAS No: 1807086-02-7
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4985379
• Update Time: 2025-06-22

Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate

• Inchi： 1S/C11H10F2N2O2/c1-17-11(16)9-7(10(12)13)3-2-6(4-14)8(9)5-15/h2-3,10H,5,15H2,1H3
• InChI Key： KMYFOYSCAWBMLJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CN)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate

Professional Introduction to Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate (CAS No. 1807086-02-7)

Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate, identified by its CAS number 1807086-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core with functional groups such as an amino methyl group, a cyano group, and a difluoromethyl substituent, exhibits a unique set of chemical properties that make it valuable for various synthetic applications.

The structural configuration of Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate imparts distinct reactivity patterns, which are highly beneficial in the development of novel therapeutic agents. The presence of the amino methyl group (-NHCH₂-) not only enhances the compound's solubility in polar solvents but also provides a site for further functionalization through reactions such as nucleophilic substitution or condensation. This versatility is particularly useful in medicinal chemistry, where the introduction of new functional groups can lead to the discovery of drugs with improved pharmacokinetic profiles.

Furthermore, the cyano group (-CN) attached to the benzoate ring introduces a polar and electron-withdrawing nature to the molecule. This feature can influence both the electronic properties and the metabolic stability of the compound, making it a valuable building block in drug design. The cyano group is often utilized in synthetic pathways as an intermediate that can be converted into other functional groups, such as carboxylic acids or amides, through hydrolysis or reduction reactions.

The difluoromethyl group (-CF₂-) is another critical feature of Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate. This substituent is known for its ability to modulate drug efficacy and metabolic clearance. In many cases, the introduction of fluorine atoms into a molecule can lead to increased lipophilicity, improved binding affinity to biological targets, and enhanced resistance to enzymatic degradation. These properties have made difluoromethyl-containing compounds popular in the pharmaceutical industry for developing drugs with prolonged half-lives and improved therapeutic outcomes.

Recent research in the field of medicinal chemistry has highlighted the potential of Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate as a key intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with known pharmacological activities. The compound's ability to serve as a precursor for various heterocyclic systems has opened up new avenues for drug discovery, particularly in the areas of anti-inflammatory and anticancer therapies.

In addition to its role in synthetic chemistry, Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate has been explored in preclinical studies for its potential biological activity. Preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, modifications to the benzoate core or the introduction of additional functional groups have shown promise in reducing inflammation and inhibiting tumor growth in cell-based assays. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The synthesis of Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the benzoate ring, protection-deprotection strategies to handle reactive functional groups, and fluorination techniques to introduce the difluoromethyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The chemical stability and handling requirements of Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate are also important considerations in its application. Due to its reactive functional groups, the compound may require storage under inert conditions or protection from moisture and light to prevent degradation. Proper handling procedures must be followed to ensure safety during synthesis and purification processes.

Looking ahead, ongoing research continues to uncover new applications for Methyl 2-aminomethyl-3-cyano-6-(difluoromethyl)benzoate beyond traditional pharmaceutical uses. Its unique structural features make it a versatile tool for exploring novel synthetic pathways and developing innovative drug candidates. As our understanding of molecular interactions grows, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.